8-methoxy-9-O-isobutyrylthymol
Overview
Description
8-methoxy-9-O-isobutyrylthymol is a benzyl ether. It has a role as a metabolite.
Scientific Research Applications
Antibacterial Activity
Several studies have demonstrated the antibacterial properties of thymol derivatives, including 8-methoxy-9-O-isobutyrylthymol. For example, Dong et al. (2017) found that thymol derivatives from Ageratina adenophora roots, including 7-acetoxy-8-methoxy-9-isobutyryloxythymol, showed slight in vitro bacteriostatic activity against three Gram-positive bacteria (Dong et al., 2017). Similarly, Zhao et al. (2010) discovered that thymol derivatives from Inula hupehensis roots exhibited moderate antibacterial activities against various bacteria and fungi (Zhao et al., 2010).
Antiprotozoal and Antidiarrheal Properties
Bustos-Brito et al. (2016) reported that thymol derivatives from Ageratina glabrata, including similar compounds to 8-methoxy-9-O-isobutyrylthymol, demonstrated significant antiprotozoal and antidiarrheal activities. These compounds showed inhibitory activity comparable to standard antiprotozoal drugs (Bustos-Brito et al., 2016).
Antitumor and Cytotoxic Activities
Research has also uncovered the potential antitumor and cytotoxic activities of thymol derivatives. For instance, Zhang et al. (2021) isolated thymol derivatives from Ageratina adenophora, which exhibited in vitro cytotoxic activity against various human tumor cell lines (Zhang et al., 2021). Liang et al. (2007) also isolated thymol derivatives from Centipeda minima, demonstrating antibacterial activities and suggesting potential for antitumor applications (Liang et al., 2007).
Allelopathic Effects
Xu et al. (2013) found that thymol derivatives from the roots of Mikania micrantha, including 8-methoxy-9-hydroxythymol, showed significant allelopathic effects on Arabidopsis thaliana seeds, indicating potential applications in agricultural sciences (Xu et al., 2013).
properties
Product Name |
8-methoxy-9-O-isobutyrylthymol |
|---|---|
Molecular Formula |
C15H22O4 |
Molecular Weight |
266.33 g/mol |
IUPAC Name |
[2-(2-hydroxy-4-methylphenyl)-2-methoxypropyl] 2-methylpropanoate |
InChI |
InChI=1S/C15H22O4/c1-10(2)14(17)19-9-15(4,18-5)12-7-6-11(3)8-13(12)16/h6-8,10,16H,9H2,1-5H3 |
InChI Key |
JUQOFHFHZAKXEM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)(COC(=O)C(C)C)OC)O |
Origin of Product |
United States |
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